Cas no 2138240-95-4 (1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid)

1-Methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid is a pyrimidine derivative with a tetrahydropyran substitution at the 4-position, offering a unique structural motif for pharmaceutical and chemical research applications. Its carboxylic acid functionality enhances reactivity, enabling further derivatization for drug discovery and material science. The oxo group at the 6-position contributes to its potential as a scaffold for bioactive compounds, particularly in kinase inhibition or enzyme modulation. The compound's stability and solubility profile make it suitable for synthetic intermediates in medicinal chemistry. Its well-defined structure ensures reproducibility in research applications, supporting investigations into novel therapeutic agents or chemical probes.
1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid structure
2138240-95-4 structure
Product Name:1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
CAS No:2138240-95-4
MF:C11H14N2O4
MW:238.239862918854
CID:5898899
PubChem ID:165749465
Update Time:2025-05-26

1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid
    • 2138240-95-4
    • EN300-1077540
    • Inchi: 1S/C11H14N2O4/c1-13-6-12-9(7-2-4-17-5-3-7)8(10(13)14)11(15)16/h6-7H,2-5H2,1H3,(H,15,16)
    • InChI Key: GWRNUFARCHTBRB-UHFFFAOYSA-N
    • SMILES: O1CCC(C2=C(C(=O)O)C(N(C)C=N2)=O)CC1

Computed Properties

  • Exact Mass: 238.09535693g/mol
  • Monoisotopic Mass: 238.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 79.2Ų

1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid Pricemore >>

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Additional information on 1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid

Comprehensive Analysis of 1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138240-95-4): Properties, Applications, and Innovations

In the rapidly evolving field of pharmaceutical and organic chemistry, 1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid (CAS No. 2138240-95-4) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its pyrimidine core and oxane moiety, is a subject of intense research for its role in drug discovery and material science. With the growing demand for novel bioactive molecules, this article delves into the chemical properties, synthetic pathways, and emerging applications of this compound, aligning with current trends in AI-driven drug design and green chemistry.

The molecular structure of 1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid combines a pyrimidine ring with a tetrahydro-2H-pyran (oxane) substituent, offering a versatile scaffold for medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor or enzyme modulator, given the prevalence of pyrimidine derivatives in FDA-approved drugs. Recent studies highlight its relevance in targeting inflammatory pathways and metabolic disorders, topics frequently searched in academic and industrial databases.

Synthesis of this compound typically involves multi-step organic reactions, including cyclocondensation and selective oxidation. Innovations in catalytic methods and microwave-assisted synthesis have improved yields and reduced environmental impact, addressing the global push for sustainable chemistry. The CAS No. 2138240-95-4 is often cross-referenced in patents exploring heterocyclic building blocks, a hot topic in high-throughput screening libraries.

From an analytical perspective, advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing 1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid. Its solubility profile and stability under physiological conditions are frequently studied, as these factors influence its bioavailability—a key concern in preclinical development.

The compound’s potential extends beyond therapeutics. Materials scientists investigate its derivatives for organic electronics due to the conjugated system in the pyrimidine ring. This aligns with searches for next-generation semiconductors and biodegradable polymers, reflecting broader interest in eco-friendly technologies.

In summary, 1-methyl-4-(oxan-4-yl)-6-oxo-1,6-dihydropyrimidine-5-carboxylic acid represents a nexus of innovation across disciplines. Its study addresses pressing questions in drug discovery, green synthesis, and functional materials, making it a compelling subject for researchers and industry professionals alike. As databases like PubChem and Reaxys expand, the compound’s CAS No. 2138240-95-4 will likely appear in more structure-activity relationship studies and computational modeling projects.

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